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Introduction
Sodium fluoride (NaF) is an inorganic ionic compound with the chemical formula NaF.[1] It is a

colorless or white crystalline solid that is readily soluble in water.[1][2] In the laboratory, sodium
fluoride is a versatile reagent with a range of applications, from its use as a fluoride source in

chemical synthesis to its role as a potent enzyme inhibitor in biochemical assays.[3][4] This

technical guide provides an in-depth overview of the core chemical and physical properties of

sodium fluoride, detailed experimental protocols for their determination, and a summary of its

key biological interactions, designed to support its effective and safe use in a research and

development setting.

Core Properties of Sodium Fluoride
The fundamental physical and chemical characteristics of sodium fluoride are summarized

below, providing essential data for its handling, storage, and application in experimental design.

Physical Properties
Sodium fluoride typically appears as a colorless, odorless crystalline solid or a white powder.

[5] It possesses a cubic crystal structure, similar to sodium chloride, with a lattice spacing of

approximately 462 pm.[1][6]
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Property Value References

Molecular Formula NaF [5]

Molar Mass 41.988 g/mol [5]

Appearance
Colorless crystalline solid or

white powder
[2][5]

Odor Odorless [1]

Density 2.558 g/cm³ [1][6]

Melting Point 993 °C (1819 °F; 1266 K) [1]

Boiling Point 1704 °C (3099 °F; 1977 K) [1]

Solubility in Water
36.4 g/L at 0 °C40.4 g/L at 20

°C50.5 g/L at 100 °C
[1][6]

Crystal Structure Cubic [1][6]

Refractive Index 1.3252 [6]

Vapor Pressure 1 mmHg at 1077 °C [1]

Chemical Properties
Sodium fluoride is an ionic compound that readily dissociates in water to yield sodium (Na⁺)

and fluoride (F⁻) ions.[1] The pH of an aqueous solution of sodium fluoride is basic, with a 1%

solution having a pH of 6.5 and a 4% solution having a pH of 7.6.[7]
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Property Description References

Acidity (pKa of conjugate acid,

HF)
3.20 [1]

pH of aqueous solution
Basic (pH 8 for a standard

solution)
[6]

Reactivity

Reacts with electrophilic

chlorides (e.g., acyl chlorides,

sulfur chlorides).[1] Used in

desilylation reactions in

organic synthesis.[1] Reacts

with strong acids to produce

toxic hydrogen fluoride gas.[8]

Solubility in other solvents

Slightly soluble in hydrogen

fluoride and ammonia;

negligible in alcohol, acetone,

sulfur dioxide, and

dimethylformamide.

[1]

Safety and Handling
Sodium fluoride is classified as toxic by both inhalation of dusts or aerosols and ingestion.[1]

High doses can affect the heart and circulatory system.[1] The lethal dose for a 70 kg human is

estimated to be 5–10 grams.[1]

Hazard Category Description GHS Pictograms

Acute Toxicity, Oral Category 3: Toxic if swallowed. ☠️

Skin Corrosion/Irritation
Category 2: Causes skin

irritation.
❗️

Serious Eye Damage/Eye

Irritation

Category 2A: Causes serious

eye irritation.
❗️

Handling Precautions:
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Work with sodium fluoride in a well-ventilated area, preferably a fume hood, to avoid

inhalation of dust.[9]

Wear appropriate personal protective equipment (PPE), including a lab coat, nitrile gloves,

and safety goggles.[9]

Avoid contact with strong acids, as this will liberate highly toxic hydrogen fluoride gas.[8]

Store in a cool, dry place away from incompatible materials.[3]

Experimental Protocols
The following sections detail standard laboratory methodologies for determining the key

physical properties of sodium fluoride.

Determination of Melting Point
Principle: The melting point of a pure crystalline solid is a characteristic physical property. The

temperature at which the solid phase transitions to a liquid phase at atmospheric pressure is

recorded as the melting point. For pure substances, this transition occurs over a narrow

temperature range.

Methodology:

Sample Preparation: A small amount of finely powdered, dry sodium fluoride is packed into

a capillary tube to a height of 2-3 mm.[10]

Apparatus: A calibrated melting point apparatus is used.

Procedure:

The capillary tube containing the sample is placed in the heating block of the apparatus.

The sample is heated at a steady rate (approximately 1-2 °C per minute) when

approaching the expected melting point.

The temperature at which the first liquid droplet appears is recorded as the onset of

melting.
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The temperature at which the entire sample has transformed into a liquid is recorded as

the completion of melting.

The melting point is reported as a range between these two temperatures.

Determination of Aqueous Solubility
Principle: The solubility of a substance in a particular solvent at a specific temperature is the

maximum amount of that substance that can dissolve in a given amount of the solvent to form

a saturated solution.

Methodology:

Sample Preparation: A known volume of deionized water (e.g., 100 mL) is placed in a beaker

with a magnetic stir bar.

Procedure:

The temperature of the water is brought to and maintained at a constant, recorded value

(e.g., 20 °C).

Small, pre-weighed portions of sodium fluoride are added to the water while stirring

continuously.

Sodium fluoride is added until a small amount of undissolved solid remains, indicating

that the solution is saturated.

The mixture is stirred for a sufficient period to ensure equilibrium is reached.

The undissolved solid is separated from the saturated solution by filtration.

The mass of the undissolved sodium fluoride is determined by drying and weighing the

filter paper and its contents.

The mass of dissolved sodium fluoride is calculated by subtracting the mass of the

undissolved solid from the total mass added.
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Solubility is expressed as grams of sodium fluoride per 100 mL or per liter of water at the

specified temperature.

Determination of Density
Principle: The density of a solid can be determined by measuring its mass and volume. For an

irregularly shaped solid, the volume can be determined by the displacement of a liquid in which

the solid is insoluble.

Methodology:

Mass Measurement: The mass of a sample of sodium fluoride crystals is accurately

measured using an analytical balance.

Volume Measurement (Liquid Displacement):

A graduated cylinder is partially filled with a liquid in which sodium fluoride is insoluble

(e.g., a saturated sodium fluoride solution or an organic solvent like ethanol). The initial

volume of the liquid is recorded.[11]

The weighed sodium fluoride sample is carefully added to the graduated cylinder,

ensuring it is fully submerged and no air bubbles are trapped.

The final volume of the liquid is recorded.

The volume of the sodium fluoride sample is the difference between the final and initial

liquid volumes.

Calculation: The density is calculated by dividing the mass of the sodium fluoride sample

by its determined volume.

Determination of pH of an Aqueous Solution
Principle: The pH of a solution is a measure of its acidity or alkalinity. It is determined by the

concentration of hydrogen ions (H⁺). The pH of a sodium fluoride solution is influenced by the

hydrolysis of the fluoride ion (F⁻), a weak base.

Methodology:
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Solution Preparation: A solution of known concentration (e.g., 0.1 M) of sodium fluoride is

prepared by dissolving a calculated mass of NaF in a known volume of deionized water.

Apparatus: A calibrated pH meter with a glass electrode is used.

Calibration: The pH meter is calibrated using standard buffer solutions of known pH (e.g., pH

4, 7, and 10).

Measurement:

The pH electrode is rinsed with deionized water and then with a small amount of the

sodium fluoride solution to be measured.

The electrode is immersed in the bulk of the sodium fluoride solution.

The solution is gently stirred, and the pH reading is allowed to stabilize before being

recorded.

Biological Interactions and Signaling Pathways
Sodium fluoride is widely used in biochemical and cell biology research due to its ability to

modulate specific enzymatic activities and signaling pathways.

Inhibition of Glycolysis
Fluoride ions are potent inhibitors of the glycolytic enzyme enolase.[12][13] Enolase catalyzes

the conversion of 2-phosphoglycerate to phosphoenolpyruvate, a critical step in the energy-

generating pathway of glycolysis.[14] By inhibiting this enzyme, sodium fluoride can

effectively block glycolysis, leading to a depletion of cellular ATP.[15] This inhibitory effect is a

key reason for its use as an antiglycolytic agent in blood sample collection for glucose

measurement.[12]
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Caption: Inhibition of the glycolytic enzyme enolase by sodium fluoride.

Activation of G-Proteins
In the presence of trace amounts of aluminum and magnesium ions, fluoride can activate

heterotrimeric G-proteins.[1][16] The aluminum fluoride complex (AlF₄⁻) acts as a phosphate

analog, mimicking the γ-phosphate of GTP.[16] This complex binds to the GDP-bound α-

subunit of the G-protein, inducing a conformational change that mimics the active, GTP-bound

state.[1] This leads to the dissociation of the Gα subunit from the βγ-dimer and the subsequent

activation of downstream signaling cascades.
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Caption: Activation of G-proteins by the aluminum fluoride complex.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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